Cas no 391892-87-8 (4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide)

• Product Name: 4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide
• CAS No: 391892-87-8
• MF: C₁₆H₁₆N₄O₅
• MW: 344.322043418884
• CID: 5916781
• PubChem ID: 9623900
• Update Time: 2025-05-21

4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide
• SMR000322984
• (E)-4-methyl-N-(2-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)-2-oxoethyl)-3-nitrobenzamide
• SR-01000006485-1
• 391892-87-8
• DTXSID201319739
• F0495-0175
• 4-methyl-N-[2-[(2E)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-2-oxoethyl]-3-nitrobenzamide
• SR-01000006485
• CHEMBL3196803
• MLS000683153
• AKOS016366779
• 4-methyl-N-({N'-[(1E)-(5-methylfuran-2-yl)methylidene]hydrazinecarbonyl}methyl)-3-nitrobenzamide

• Inchi： 1S/C16H16N4O5/c1-10-3-5-12(7-14(10)20(23)24)16(22)17-9-15(21)19-18-8-13-6-4-11(2)25-13/h3-8H,9H2,1-2H3,(H,17,22)(H,19,21)/b18-8+
• InChI Key： RVVIMEUPVNDURR-QGMBQPNBSA-N
• SMILES： O1C(/C=N/NC(CNC(C2C=CC(C)=C(C=2)[N+](=O)[O-])=O)=O)=CC=C1C

Computed Properties

• Exact Mass: 344.11206962g/mol
• Monoisotopic Mass: 344.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 130Ų

Additional information on 4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide

Comprehensive Overview of 4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide (CAS No. 391892-87-8)

The compound 4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide (CAS No. 391892-87-8) is a highly specialized organic molecule with a unique structural framework. This compound belongs to the class of nitrobenzamide derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of a furan ring and a hydrazine carbonyl moiety in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide has surged due to their versatility in drug discovery. The 5-methylfuran-2-yl group, in particular, is known for its role in enhancing the pharmacokinetic properties of pharmaceutical agents. This compound's nitrobenzamide core is also a key feature in the development of enzyme inhibitors, a hot topic in the search for new therapeutics.

The synthesis of CAS No. 391892-87-8 involves multi-step organic reactions, including condensation and acylation processes. Researchers often focus on optimizing these synthetic routes to improve yield and purity, which are critical for industrial-scale production. The compound's molecular weight and solubility profile make it suitable for various analytical techniques, such as HPLC and NMR spectroscopy, which are frequently searched topics in academic and industrial laboratories.

One of the most intriguing aspects of 4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide is its potential role in cancer research. The nitro group in its structure has been linked to cytotoxic activity, making it a candidate for further studies in oncology. This aligns with the growing public interest in targeted cancer therapies and precision medicine, which dominate current scientific discourse.

From a material science perspective, the furan-based component of this compound offers opportunities for developing biodegradable polymers. With sustainability being a major global concern, researchers are increasingly exploring eco-friendly alternatives to conventional plastics. The hydrazine carbonyl moiety also contributes to the compound's ability to form stable complexes with metals, which is relevant for catalysis and coordination chemistry.

In summary, 4-methyl-N-({N'-(1E)-(5-methylfuran-2-yl)methylidenehydrazinecarbonyl}methyl)-3-nitrobenzamide (CAS No. 391892-87-8) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and diverse reactivity make it a valuable subject for ongoing research, particularly in areas like drug design, green chemistry, and biomedical engineering.